Cas no 39989-39-4 (7-Methoxyisoquinoline)
7-Methoxyisoquinoline Properties
Names and Identifiers
-
- 7-Methoxyisoquinoline
- 7-Methoxy-isoquinoline
- Isoquinoline,7-methoxy-
- 7-Isoquinolinyl methyl ether
- 7-Methoxyisochinolin
- 7-Methoxy-isoquinolin
- Isoquinolin
- Isoquinoline,7-methoxy
- Isoquinoline, 7-methoxy-
- PNNUXNXZDJVGSB-UHFFFAOYSA-N
- PubChem6277
- 7-Isoquinolinyl methyl ether #
- 7-methoxyisoquinoline, AldrichCPR
- BCP16502
- BL003853
- EN000004
- AB0038073
- Y5421
- A2
- AKOS006229955
- AC-18639
- SY021161
- MFCD09030747
- SCHEMBL127857
- AB01006047-01
- J-519297
- PS-6083
- 39989-39-4
- A26448
- EN300-58608
- DTXSID30344085
- FT-0658160
- CS-0043907
- AMY1787
- DB-029376
- DTXCID90295160
- +Expand
-
- MFCD09030747
- PNNUXNXZDJVGSB-UHFFFAOYSA-N
- 1S/C10H9NO/c1-12-10-3-2-8-4-5-11-7-9(8)6-10/h2-7H,1H3
- O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C([H])N=C([H])C=2C=1[H]
Computed Properties
- 159.06800
- 0
- 2
- 1
- 159.068413911g/mol
- 12
- 149
- 0
- 0
- 0
- 0
- 0
- 1
- 2.2
- 22.1
Experimental Properties
- 2.24340
- 22.12000
- 1.6070 (estimate)
- 295.6°C at 760 mmHg
- 49°C
- 1.1202 (rough estimate)
7-Methoxyisoquinoline Security Information
- Xi
- H302
- P280-P305+P351+P338
- Sealed in dry,Room Temperature
- 22
- Warning
7-Methoxyisoquinoline Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Methoxyisoquinoline Price
7-Methoxyisoquinoline Suppliers
7-Methoxyisoquinoline Related Literature
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1. 757. 8-PhenylisoquinolinesYusuf Ahmad,D. H. Hey J. Chem. Soc. 1961 3882
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2. Phenol oxidation. Part IV. Synthesis and novel ring-opening of spirocyclic dienones related to the benzylisoquinoline alkaloid cularineAnthony J. Birch,Anthony H. Jackson,Patrick V. R. Shannon,George W. Stewart J. Chem. Soc. Perkin Trans. 1 1975 2492
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3. Total synthesis of (–)-discretine (2,10,11-trimethoxy-13aα-berbin-3-ol)T. Kametani,M. Takeshita,S. Takano J. Chem. Soc. Perkin Trans. 1 1972 2834
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4. Syntheses of a proerythrinadienone by phenolic oxidation and a morphinandienone system by a photo-pschorr reactionT. Kametani,R. Charubala,M. Ihara,M. Koizumi,K. Takahashi,K. Fukumoto J. Chem. Soc. C 1971 3315
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5. Reissert compound chemistry. Part III. Some rearrangement and substitution reactionsB. C. Uff,J. R. Kershaw,S. R. Chhabra J. Chem. Soc. Perkin Trans. 1 1972 479
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Dengqi Xue,Rongqi Liu,Denggao Zhang,Ning Li,Yijie Xue,Qianwei Ge,Liming Shao Org. Biomol. Chem. 2021 19 8597
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Jisun Lee,Judith N. Currano,Patrick J. Carroll,Madeleine M. Joullié Nat. Prod. Rep. 2012 29 404
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8. Studies on the syntheses of heterocyclic compounds. Part CDLIV. Abnormal dienone–phenol rearrangement of procularineT. Kametani,K. Fukumoto,M. Fujihara J. Chem. Soc. Perkin Trans. 1 1972 394
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9. Monofluoroisoquinolines. Part IIJ. C. Belsten,S. F. Dyke J. Chem. Soc. C 1968 2073
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Dengqi Xue,Hao Chen,Yulong Xu,Haihua Yu,Linqian Yu,Wei Li,Qiong Xie,Liming Shao Org. Biomol. Chem. 2017 15 10044